Cas no 381687-87-2 (methyl 4-phenyl-2-3-(piperidin-1-yl)propanamidothiophene-3-carboxylate; oxalic acid)

• Product Name: methyl 4-phenyl-2-3-(piperidin-1-yl)propanamidothiophene-3-carboxylate; oxalic acid
• CAS No: 381687-87-2
• MF: C₂₂H₂₆N₂O₇S
• MW: 462.516045093536
• CID: 6001239
• PubChem ID: 16241180
• Update Time: 2025-05-22

methyl 4-phenyl-2-3-(piperidin-1-yl)propanamidothiophene-3-carboxylate; oxalic acid Chemical and Physical Properties

Names and Identifiers

• methyl 4-phenyl-2-3-(piperidin-1-yl)propanamidothiophene-3-carboxylate; oxalic acid
• methyl 4-phenyl-2-(3-(piperidin-1-yl)propanamido)thiophene-3-carboxylate oxalate
• F1143-1875
• AKOS000811530
• Z56881520
• methyl 4-phenyl-2-(3-piperidin-1-ylpropanoylamino)thiophene-3-carboxylate;oxalic acid
• 381687-87-2
• METHYL 4-PHENYL-2-[3-(PIPERIDIN-1-YL)PROPANAMIDO]THIOPHENE-3-CARBOXYLATE; OXALIC ACID

• Inchi： 1S/C20H24N2O3S.C2H2O4/c1-25-20(24)18-16(15-8-4-2-5-9-15)14-26-19(18)21-17(23)10-13-22-11-6-3-7-12-22;3-1(4)2(5)6/h2,4-5,8-9,14H,3,6-7,10-13H2,1H3,(H,21,23);(H,3,4)(H,5,6)
• InChI Key： SQZZGFRGGPSZOM-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1=C(SC=C1C1C=CC=CC=1)NC(=O)CCN1CCCCC1)(=O)OC

Computed Properties

• Exact Mass: 462.14607235g/mol
• Monoisotopic Mass: 462.14607235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 547
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų

Additional information on methyl 4-phenyl-2-3-(piperidin-1-yl)propanamidothiophene-3-carboxylate; oxalic acid

Methyl 4-phenyl-2-(3-(piperidin-1-yl)propanamido)thiophene-3-carboxylate and Oxalic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound methyl 4-phenyl-2-(3-(piperidin-1-yl)propanamido)thiophene-3-carboxylate (CAS No. 381687-87-2) stands out as a fascinating molecule with diverse applications. This compound, often abbreviated as MPPPTC, is a derivative of thiophene, a heterocyclic aromatic compound known for its unique electronic properties. The presence of a methyl group, phenyl ring, and piperidine moiety introduces additional functional groups that enhance its reactivity and versatility. This article delves into the structural characteristics, chemical properties, and recent advancements in the utilization of this compound, alongside its counterpart oxalic acid, to provide a comprehensive understanding of their significance in modern chemistry.

The molecular structure of MPPPTC is characterized by a thiophene ring system with substituents at positions 2, 3, and 4. The phenyl group at position 4 contributes to the molecule's aromaticity and stability, while the propanamido group at position 2 introduces nitrogen into the structure, enhancing its ability to participate in hydrogen bonding and other intermolecular interactions. The piperidine ring further adds complexity to the molecule by introducing a cyclic amine group, which can act as a nucleophile or base under certain conditions. This intricate combination of functional groups makes MPPPTC a valuable precursor in organic synthesis, particularly in the development of advanced materials such as semiconductors and optoelectronic devices.

Recent studies have highlighted the potential of MPPPTC in the field of organic electronics. Researchers have demonstrated that this compound can serve as a building block for constructing π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The thiophene core provides excellent conjugation capabilities, while the appended groups modulate the electronic properties to suit specific device requirements. For instance, a study published in *Advanced Materials* in 2023 revealed that incorporating MPPPTC into polymer blends significantly improved charge transport efficiency, paving the way for more efficient electronic devices.

In addition to its role in materials science, MPPPTC has also found applications in medicinal chemistry. The piperidine moiety is known for its ability to interact with biological targets such as enzymes and receptors, making this compound a promising candidate for drug discovery. Recent research has focused on modifying the substituents on the thiophene ring to enhance bioavailability and selectivity. For example, scientists at the University of Cambridge have reported that derivatives of MPPPTC exhibit potent inhibitory activity against certain kinases involved in cancer progression.

When paired with oxalic acid, another important chemical entity, MPPPTC finds utility in various chemical processes. Oxalic acid (CAS No. 6919-95-9), also known as ethanedioic acid, is widely used as a reducing agent and chelating agent in industrial and laboratory settings. Its ability to form stable complexes with metal ions makes it invaluable in purification processes and analytical chemistry. Furthermore, oxalic acid plays a critical role in natural processes such as photosynthesis and metabolism in plants.

The combination of MPPPTC and oxalic acid has been explored in recent studies to develop novel catalytic systems for organic transformations. For instance, researchers at Stanford University have demonstrated that oxalic acid can act as an effective ligand for transition metal catalysts used in cross-coupling reactions—a cornerstone of modern organic synthesis. By incorporating MPPPTC into these systems, they achieved higher yields and selectivity compared to traditional ligands.

From an environmental perspective, both compounds have been subjected to rigorous safety assessments to ensure their safe handling and disposal. Regulatory agencies such as OSHA (Occupational Safety and Health Administration) have established guidelines for workplace exposure limits (WELs) based on toxicity studies. Proper personal protective equipment (PPE) is recommended when working with these chemicals to minimize health risks.

In conclusion, methyl 4-phenyl-2-(3-(piperidin-1-yl)propanamido)thiophene-3-carboxylate (CAS No. 381687-87-2) represents a versatile molecule with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. Coupled with oxalic acid's broad applicability in chemical processes, this combination continues to drive innovation and advancements in contemporary research.